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Compound Focus: 4-Isopropylbenzoic Acid

CAS No.: 536-66-3

Cat. No.: S524556

Get Quote

Chemical Properties & Specifications

The table below summarizes the key technical data for 4-Isopropylbenzoic acid (also known as Cumic acid)

from supplier specifications and scientific data [1] [2].

Property Specification / Value

CAS RN 536-66-3 [1] [2]

Molecular Formula C₁₀H₁₂O₂ [1]

Molecular Weight 164.20 g/mol [1] [2]

Purity >98.0% (GC)(T) [1]

Appearance White to almost white powder to crystal [1]

Melting Point 116.0 to 120.0 °C [1]

Boiling Point 125 °C at 0.2 mmHg [1] [2]

Solubility in Water Insoluble; 152 mg/l at 25 °C [1]
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Property Specification / Value

Solubility in Other Solvents Soluble in Alcohol; Slightly soluble in Ether [1]

Storage Refrigerated (0-10°C), Argon charged, Air and Heat Sensitive [1] [2]

Handling and Safety Information

Proper handling is crucial due to the compound's sensitivity.

Hazard Statements [1]:
H315: Causes skin irritation.

H319: Causes serious eye irritation.
Precautionary Measures [1]:

P264: Wash skin thoroughly after handling.
P280: Wear protective gloves/ eye protection/ face protection.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Residue on Ignition Testing Guide

Since a specific protocol for 4-Isopropylbenzoic acid was not found, the following is a general workflow

for determining Residue on Ignition (Sulfated Ash), based on standard pharmacopeial methods. You will

need to validate this method for your specific compound.
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Start Test

Weigh 1-2g of sample
in ignited & tared crucible

Wet thoroughly with
sulfuric acid

Heat gently on hot plate
until fumes are evolved

Ignite in muffle furnace
at 600±50°C until carbon-free

Cool in desiccator
and weigh

Calculate % residue
((final weight / sample weight) * 100%)

Report Result

Click to download full resolution via product page

Frequently Asked Questions
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Q1: The specification requires a maximum of 0.3% residue on ignition. What does this indicate about

the compound's quality? A1: This specification is a limit test for the total amount of inorganic impurities

(such as catalysts or salts from synthesis) present in the compound. A result below 0.3% indicates high purity

from an inorganic contaminant perspective, which is critical for pharmaceutical applications to avoid

unwanted side reactions or toxicity.

Q2: My sample turned yellow or brown during ignition instead of becoming white. What does this

mean? A2: Discoloration suggests incomplete combustion of carbonaceous material. This can happen if the

heating rate was too rapid, preventing gradual ashing, or if the sample contained high-molecular-weight

organic impurities. Ensure you heat gently until fumes cease before moving to the high-temperature muffle

furnace step.

Q3: How should I handle and store this compound to ensure accurate test results? A3: 4-

Isopropylbenzoic acid is air and heat sensitive [1]. Always:

Store in a sealed container under an inert gas (like argon) in a refrigerator (0-10°C) [1] [2].
Bring the sample to room temperature in a desiccator before opening to prevent moisture

condensation.
Weigh samples quickly to minimize exposure to air, which could potentially introduce inorganic

particulates and skew your residue results.

Q4: Where can I find the definitive test method for residue on ignition? A4: For regulatory purposes,

you must consult the current official compendia. The detailed methodology, including precise apparatus

setup and procedural nuances, is described in USP General Chapter <281> "Residue on Ignition" or Ph.

Eur. 2.4.14 "Sulfated Ash". These are the primary reference sources for drug development professionals.

I hope this technical support guide provides a solid foundation for your work. Should you need to obtain the

compound for your testing, the suppliers listed in the search results (TCI Chemicals and Aladdin Scientific)

offer it in various quantities [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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1. 4-Isopropylbenzoic Acid 536-66-3 [tcichemicals.com]

2. 4-Isopropylbenzoic acid - 98% prefix CAS No. 536-66-3 [aladdinsci.com]

To cite this document: Smolecule. [4-isopropylbenzoic acid residue on ignition specification 0.3%

max]. Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b524556#4-isopropylbenzoic-acid-residue-on-ignition-

specification-0-3-max]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

https://www.tcichemicals.com/US/en/p/I0169
https://www.aladdinsci.com/4-isopropylbenzoic-acid-bioactive-small-molecules-by-aladdin-scientific-i107765.html
https://www.smolecule.com/products/b524556#4-isopropylbenzoic-acid-residue-on-ignition-specification-0-3-max
https://www.smolecule.com/products/b524556#4-isopropylbenzoic-acid-residue-on-ignition-specification-0-3-max
https://www.smolecule.com/products/b524556#4-isopropylbenzoic-acid-residue-on-ignition-specification-0-3-max
https://www.smolecule.com/products/b524556#4-isopropylbenzoic-acid-residue-on-ignition-specification-0-3-max
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s524556?utm_src=pdf-bulk
https://www.smolecule.com/products/s524556?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

